Cas no 102119-67-5 ((2,3,4-Trimethoxyphenyl)acetone)

• Product Name: (2,3,4-Trimethoxyphenyl)acetone
• CAS No: 102119-67-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1135112
• PubChem ID: 13975538
• Update Time: 2025-04-20

(2,3,4-Trimethoxyphenyl)acetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2,3,4-trimethoxyphenyl)-
• 1-(2,3,4-TRIMETHOXYPHENYL)PROPAN-2-ONE
• EN300-1853190
• 102119-67-5
• SCHEMBL10823796
• 1-(2,3,4-Trimethoxyphenyl)acetone, AldrichCPR
• 1-(2,3,4-Trimethoxyphenyl)-2-propanone
• 1-(2,3,4-Trimethoxyphenyl)acetone
• (2,3,4-Trimethoxyphenyl)acetone

• Inchi： 1S/C12H16O4/c1-8(13)7-9-5-6-10(14-2)12(16-4)11(9)15-3/h5-6H,7H2,1-4H3
• InChI Key： HSCYFBGYMUIJSE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CC(C)=O)OC)OC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes